Cas no 589755-50-0 (2-(4-fluoro-2-methoxyphenyl)ethan-1-ol)

2-(4-fluoro-2-methoxyphenyl)ethan-1-ol structure
589755-50-0 structure
Product Name:2-(4-fluoro-2-methoxyphenyl)ethan-1-ol
CAS No:589755-50-0
MF:C9H11FO2
MW:170.180846452713
CID:949380
PubChem ID:17858144
Update Time:2025-04-19

2-(4-fluoro-2-methoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • Benzeneethanol, 4-fluoro-2-methoxy- (9CI)
    • 2-(4-Fluoro-2-methoxyphenyl)ethanol
    • 2-(4-fluoro-2-methoxyphenyl)ethan-1-ol
    • 2-(4-Fluoro-2-methoxy-phenyl)-ethanol
    • 589755-50-0
    • DB-274039
    • 4-FLUORO-2-METHOXY-BENZENEETHANOL
    • BENZENEETHANOL, 4-FLUORO-2-METHOXY-
    • 4-Fluoro-2-methoxyphenethyl alcohol
    • DTXSID70591314
    • CS-0302386
    • SCHEMBL3568940
    • AKOS006313171
    • EN300-1855310
    • BFZVQKSSUJLRJX-UHFFFAOYSA-N
    • MDL: MFCD09926542
    • Inchi: 1S/C9H11FO2/c1-12-9-6-8(10)3-2-7(9)4-5-11/h2-3,6,11H,4-5H2,1H3
    • InChI Key: BFZVQKSSUJLRJX-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=C(C=1)OC)CCO

Computed Properties

  • Exact Mass: 170.07430775g/mol
  • Monoisotopic Mass: 170.07430775g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • PSA: 29.46000
  • LogP: 1.36910

2-(4-fluoro-2-methoxyphenyl)ethan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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Enamine
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